Cas no 2228439-82-3 (3-(1-benzofuran-5-yl)-3,3-difluoropropanoic acid)

• Product Name: 3-(1-benzofuran-5-yl)-3,3-difluoropropanoic acid
• CAS No: 2228439-82-3
• MF: C₁₁H₈F₂O₃
• MW: 226.176230430603
• CID: 5888856
• PubChem ID: 165834599
• Update Time: 2025-10-31

3-(1-benzofuran-5-yl)-3,3-difluoropropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(1-benzofuran-5-yl)-3,3-difluoropropanoic acid
• EN300-1952723
• 2228439-82-3

• Inchi： 1S/C11H8F2O3/c12-11(13,6-10(14)15)8-1-2-9-7(5-8)3-4-16-9/h1-5H,6H2,(H,14,15)
• InChI Key： PIFHIZZZQHNMOI-UHFFFAOYSA-N
• SMILES： FC(CC(=O)O)(C1C=CC2=C(C=CO2)C=1)F

Computed Properties

• Exact Mass: 226.04415044g/mol
• Monoisotopic Mass: 226.04415044g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 50.4Ų

Additional information on 3-(1-benzofuran-5-yl)-3,3-difluoropropanoic acid

Comprehensive Overview of 3-(1-benzofuran-5-yl)-3,3-difluoropropanoic acid (CAS No. 2228439-82-3)

3-(1-benzofuran-5-yl)-3,3-difluoropropanoic acid (CAS No. 2228439-82-3) is a fluorinated organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The presence of the benzofuran moiety and difluoropropanoic acid group makes it a versatile intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, given the increasing demand for fluorinated compounds in modern therapeutics.

The compound's molecular structure combines a benzofuran ring, known for its electron-rich properties, with a difluorinated propanoic acid side chain, which enhances metabolic stability and bioavailability. This combination is highly sought after in the development of small-molecule inhibitors and enzyme modulators. Recent studies highlight its relevance in targeting GPCRs (G-Protein Coupled Receptors) and kinase pathways, which are critical in treating inflammatory and oncological conditions.

In the context of green chemistry and sustainable synthesis, 3-(1-benzofuran-5-yl)-3,3-difluoropropanoic acid has been explored as a building block for eco-friendly catalysts. The incorporation of fluorine atoms is a trending topic in synthetic chemistry, as it improves compound stability without compromising reactivity. This aligns with the growing focus on environmentally benign processes and reduced carbon footprint in industrial applications.

From a commercial perspective, the demand for high-purity fluorinated intermediates like CAS No. 2228439-82-3 is rising, driven by advancements in precision medicine and personalized therapeutics. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to ensure the compound meets stringent quality standards. Its compatibility with peptide coupling reagents further expands its utility in bioconjugation strategies.

Another area of interest is the compound's role in material science, particularly in designing organic electronic materials. The benzofuran core contributes to π-conjugation, making it a candidate for OLEDs (Organic Light-Emitting Diodes) and photovoltaic devices. This interdisciplinary appeal underscores its importance beyond traditional chemical applications.

Frequently asked questions about 3-(1-benzofuran-5-yl)-3,3-difluoropropanoic acid include its synthetic routes, solubility profiles, and handling precautions. While it is not classified as hazardous, proper laboratory safety protocols should always be followed. Researchers also inquire about its patent status and supply chain availability, reflecting its commercial viability.

In summary, CAS No. 2228439-82-3 represents a compelling case study in the intersection of medicinal chemistry, sustainable synthesis, and advanced materials. Its multifaceted applications and alignment with cutting-edge research trends make it a compound of enduring scientific and industrial relevance.